Cas no 1161139-20-3 (1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one)

• Product Name: 1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one
• CAS No: 1161139-20-3
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 4574332
• Update Time: 2025-06-13

1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-5-(DIMETHYLAMINO)-1,4-PENTADIEN-3-ONE
• 1-(4-CHLOROPHENYL)-5-(DIMETHYLAMINO)PENTA-1,4-DIEN-3-ONE
• 1,4-Pentadien-3-one, 1-(4-chlorophenyl)-5-(dimethylamino)-, (1E,4E)-
• (1E,4E)-1-(4-chlorophenyl)-5-(dimethylamino)penta-1,4-dien-3-one
• 1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one

• Inchi： 1S/C13H14ClNO/c1-15(2)10-9-13(16)8-5-11-3-6-12(14)7-4-11/h3-10H,1-2H3/b8-5+,10-9+
• InChI Key： QUKRUPURRGVIDX-CPSCNVPRSA-N
• SMILES： C(/C1=CC=C(Cl)C=C1)=C\C(=O)/C=C/N(C)C

Additional information on 1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one

Recent Advances in the Study of 1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one (CAS: 1161139-20-3)

1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one (CAS: 1161139-20-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological activities. Recent studies have explored its applications in drug discovery, particularly in the context of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, therapeutic potential, and future research directions.

The compound's structure features a conjugated dienone system with a dimethylamino group and a chlorophenyl moiety, which contributes to its reactivity and biological activity. Recent synthetic approaches have focused on optimizing the yield and purity of 1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one, with advancements in catalytic methods and green chemistry techniques. These improvements have facilitated more efficient production for preclinical studies.

In vitro and in vivo studies have demonstrated that 1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one exhibits promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic investigations suggest that the compound disrupts bacterial cell membrane integrity and inhibits key enzymatic processes, making it a potential candidate for novel antibiotic development. Additionally, its anti-inflammatory properties have been linked to the modulation of NF-κB signaling pathways.

Recent research has also explored the anticancer potential of 1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one. Studies indicate that the compound induces apoptosis in various cancer cell lines through the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS). Furthermore, its ability to inhibit angiogenesis and metastasis has been investigated in animal models, showing promising results in reducing tumor growth and spread.

Despite these advancements, challenges remain in the clinical translation of 1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through further optimization and comprehensive toxicological studies. Future research directions may include structural modifications to enhance efficacy and reduce side effects, as well as combination therapies with existing drugs to overcome resistance mechanisms.

In conclusion, 1-(4-Chlorophenyl)-5-(dimethylamino)-1,4-pentadien-3-one represents a versatile scaffold with significant therapeutic potential. Ongoing research efforts are expected to uncover new applications and refine its pharmacological profile, paving the way for its eventual use in clinical settings. This brief underscores the importance of continued investment in the study of this compound and related derivatives to address unmet medical needs.